Cas no 1783414-46-9 (1-Azetidinecarboxylic acid, 2-acetyl-, 1,1-dimethylethyl ester)

• Product Name: 1-Azetidinecarboxylic acid, 2-acetyl-, 1,1-dimethylethyl ester
• CAS No: 1783414-46-9
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 6064898
• PubChem ID: 20736582
• Update Time: 2024-01-12

1-Azetidinecarboxylic acid, 2-acetyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 2-acetyl-, 1,1-dimethylethyl ester
• 1783414-46-9
• tert-butyl 2-acetylazetidine-1-carboxylate
• EN300-6762895

• Inchi： 1S/C10H17NO3/c1-7(12)8-5-6-11(8)9(13)14-10(2,3)4/h8H,5-6H2,1-4H3
• InChI Key： UUYQIFODBYTPSK-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC1C(C)=O

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.104±0.06 g/cm3(Predicted)
• Boiling Point: 274.7±33.0 °C(Predicted)
• pka: -3.32±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids